N-[2-(4-{1-[(4-chlorophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)ethyl]-N-methyl-2-pyridinamine

• IUPAC Name: N-[2-[4-[1-(4-chlorophenyl)sulfonylpyrazol-3-yl]phenoxy]ethyl]-N-methylpyridin-2-amine
• InChI: InChI=1S/C23H21ClN4O3S/c1-27(23-4-2-3-14-25-23)16-17-31-20-9-5-18(6-10-20)22-13-15-28(26-22)32(29,30)21-11-7-19(24)8-12-21/h2-15H,16-17H2,1H3
• InChI Key: MIQIVVAHBIYDOP-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=C(C=C1)C2=NN(C=C2)S(=O)(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=N4
• Molecular Formula: C23H21ClN4O3S
• Molecular Weight: 469.0 g/mol

Description

N-[2-(4-{1-[(4-chlorophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)ethyl]-N-methyl-2-pyridinamine is a useful research compound. Its molecular formula is C23H21ClN4O3S and its molecular weight is 468.96. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Applications

Novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated for their antibacterial activities. Some of these compounds demonstrated high activities, suggesting their potential as antibacterial agents (Azab, Youssef, & El-Bordany, 2013). Another study focused on synthesizing heterocycles based on 3-methyl 1-phenyl-5-benzene sulfonamido pyrazole, showing antimicrobial activity and thus potential for the development of new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Herbicidal Activity

Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds were prepared and found to possess excellent herbicidal activity on a broad spectrum of vegetation at low application rates. This demonstrates the compound's utility in agricultural applications to control unwanted vegetation (Moran, 2003).

Anticancer and Antimicrobial Agents

Novel pyridin-N-ethyl-N-methylbenzenesulfonamides were synthesized and evaluated against dihydrofolate reductase, showing efficient anticancer and antimicrobial activities. This indicates the compound's potential in therapeutic applications against cancer and microbial infections (Debbabi et al., 2017).

Synthesis of Heterocyclic Sulfonamides

A sulfur-functionalized aminoacrolein derivative was used for the efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, demonstrating a method for creating pyrazole-4-sulfonamides among other heterocyclic compounds. This showcases the compound's role in facilitating the synthesis of various heterocyclic structures with potential biological activities (Tucker, Chenard, & Young, 2015).